Cas no 1251560-46-9 (N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide
• CAS No: 1251560-46-9
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6033169
• PubChem ID: 49669183
• Update Time: 2025-07-23

N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide
• N-[2-(cyclohexen-1-yl)ethyl]-4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]benzamide
• 1251560-46-9
• VU0626865-1
• AKOS024486263
• N-(2-(cyclohex-1-en-1-yl)ethyl)-4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzamide
• F3407-3727

• Inchi： 1S/C24H25N3O3/c28-22(25-15-14-17-6-2-1-3-7-17)19-12-10-18(11-13-19)16-27-23(29)20-8-4-5-9-21(20)26-24(27)30/h4-6,8-13H,1-3,7,14-16H2,(H,25,28)(H,26,30)
• InChI Key： JBOWIHCNGFCVIG-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C1=CC=C(CN2C(=O)C3=C(NC2=O)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 403.19
• Monoisotopic Mass: 403.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide

Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide (CAS No: 1251560-46-9)

N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 1251560-46-9, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties. Its molecular structure incorporates several key functional groups, including a cyclohexenyl moiety and a tetrahydroquinazoline ring system, which are known to contribute to its interactions with biological targets.

The cyclohex-1-en-1-yl group in the molecule is particularly noteworthy as it introduces a rigid aromatic ring system into the structure. This feature can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. The presence of this group also suggests potential for electronic effects that could modulate the reactivity and pharmacological activity of the molecule. In recent years, there has been growing interest in the development of drugs that incorporate cycloalkenyl moieties due to their ability to enhance binding interactions and improve pharmacokinetic profiles.

The other significant component of N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide is the 2,4-dioxo-tetrahydroquinazoline ring system. This heterocyclic scaffold is known for its presence in various bioactive compounds and has been extensively studied for its potential applications in drug discovery. The 2,4-dioxo group introduces a carbonyl functionality that can participate in hydrogen bonding interactions with biological targets. Additionally, the tetrahydroquinazoline ring system is known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent research has highlighted the importance of tetrahydroquinazoline derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. The specific arrangement of atoms in the tetrahydroquinazoline ring system allows for fine-tuning of pharmacological properties by modifying substituents at different positions. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

The benzamide moiety in N-2-(cyclohex-1-en-1-yl)ethyl-4-(2,4-dioxo-tetrahydroquinazolin)-3yl)methylbenzamide also plays a crucial role in determining its biological activity. Benzamides are well-known for their ability to act as protease inhibitors and have been successfully used in the treatment of various diseases. The presence of this group suggests that the compound may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. Further investigation into the pharmacological properties of this molecule could lead to the discovery of new therapeutic agents with significant clinical applications.

In conclusion, N-2-(cyclohexen-l-en-l-yI)ethyl - 4 - ( 24 - dioxo - l , 23 , 43 - tetrahydroquinozalnln - 3 - ylmethyl) benzamide is a compound with a complex and interesting structure that holds great potential for further research and development. Its unique combination of functional groups makes it a promising candidate for drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.